Cas no 573763-62-9 (Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate)

• Product Name: Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate
• CAS No: 573763-62-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.1986
• MDL: MFCD22417079
• CID: 2093057
• Update Time: 2025-06-12

Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate
• YXA76362
• C16009
• A869688
• Pyrazolo[1,5-a]pyridine-4-carboxylic acid ethyl ester
• Pyrazolo[1,5-a]pyridine4-carboxylic acid ethyl ester

• MDL： MFCD22417079
• Inchi： 1S/C10H10N2O2/c1-2-14-10(13)8-4-3-7-12-9(8)5-6-11-12/h3-7H,2H2,1H3
• InChI Key： GYLQOGGBMUMELA-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C([H])C([H])=C([H])N2C1=C([H])C([H])=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6

Additional information on Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate

Ethyl Pyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 573763-62-9): A Comprehensive Overview

Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 573763-62-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the research and development of ethyl pyrazolo[1,5-a]pyridine-4-carboxylate.

Chemical Structure and Properties

Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate is characterized by its unique molecular structure, which consists of a pyrazolopyridine core with an ethyl ester group attached to the carboxylic acid moiety. The molecular formula of this compound is C₁₂H₁₃N₃O₂, and its molecular weight is approximately 227.25 g/mol. The compound exhibits excellent solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays.

The structural features of ethyl pyrazolo[1,5-a]pyridine-4-carboxylate contribute to its stability and reactivity. The pyrazolopyridine scaffold provides a rigid framework that can be functionalized with various substituents to modulate its biological activity. The ethyl ester group adds flexibility and hydrophobicity, which can influence the compound's pharmacokinetic properties.

Synthesis Methods

The synthesis of ethyl pyrazolo[1,5-a]pyridine-4-carboxylate has been extensively studied, and several efficient routes have been reported in the literature. One common approach involves the condensation of an appropriate pyrazole derivative with a substituted pyridine carboxylic acid or its ester. For example, the reaction between ethyl 4-chloropyridine-2-carboxylate and 3-amino-1H-pyrazole in the presence of a base such as potassium carbonate can yield ethyl pyrazolo[1,5-a]pyridine-4-carboxylate.

An alternative method involves the cyclization of a suitably substituted acetonitrile derivative followed by esterification. This route often provides higher yields and better purity compared to other methods. Recent advancements in catalytic systems have further optimized these synthetic pathways, making them more environmentally friendly and cost-effective.

Biological Properties and Applications

Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate has been investigated for its potential therapeutic applications due to its diverse biological activities. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that ethyl pyrazolo[1,5-a]pyridine-4-carboxylate may have potential as a novel anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, ethyl pyrazolo[1,5-a]pyridine-4-carboxylate has also been studied for its neuroprotective properties. Research has demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival. These neuroprotective effects make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects

The promising preclinical results with ethyl pyrazolo[1,5-a]pyridine-4-carboxylate have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of this compound in healthy volunteers. Preliminary data from these trials have shown that ethyl pyrazolo[1,5-a]pyridine-4-carboxylate is well-tolerated at therapeutic doses with no significant adverse effects.

Further clinical studies are planned to assess the efficacy of this compound in treating specific diseases such as inflammatory disorders and neurodegenerative conditions. The ongoing research aims to optimize dosing regimens and explore combination therapies that could enhance the therapeutic benefits while minimizing potential side effects.

Conclusion

Ethyl pyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 573763-62-9) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.